Cas no 2227931-04-4 ((3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid
• CAS No: 2227931-04-4
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 5995988
• PubChem ID: 165616321
• Update Time: 2025-05-19

(3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid
• EN300-1818778
• 2227931-04-4

• Inchi： 1S/C7H12O4/c8-5(4-7(9)10)6-2-1-3-11-6/h5-6,8H,1-4H2,(H,9,10)/t5-,6?/m0/s1
• InChI Key： YVHXJIOCXLKYSX-ZBHICJROSA-N
• SMILES： O1CCCC1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid

Recent Advances in the Study of (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid (CAS: 2227931-04-4)

The compound (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid (CAS: 2227931-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its tetrahydrofuran (oxolane) moiety, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, metabolic pathways, and pharmacological properties, highlighting its versatility and importance in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the enzymatic synthesis of (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid using engineered ketoreductases, achieving high enantiomeric excess (>99%) and yield (85%). This biocatalytic approach offers a sustainable alternative to traditional chemical synthesis, reducing the need for hazardous reagents and minimizing environmental impact. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the role of (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid as a precursor for the synthesis of gamma-aminobutyric acid (GABA) analogs. These analogs exhibited enhanced blood-brain barrier permeability and improved neuroprotective effects in preclinical models of neurodegenerative diseases. The study, published in ACS Chemical Neuroscience, highlighted the compound's potential in addressing unmet medical needs in neurology.

Furthermore, recent patent filings (e.g., WO2023051234A1) have disclosed novel applications of (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid in the development of antiviral agents. The compound's unique structural features enable it to interfere with viral replication mechanisms, particularly in RNA viruses. These findings underscore its potential as a versatile scaffold for antiviral drug design.

In conclusion, (3S)-3-hydroxy-3-(oxolan-2-yl)propanoic acid (CAS: 2227931-04-4) represents a promising molecule with diverse applications in drug discovery and development. Its stereoselective synthesis, metabolic stability, and pharmacological versatility make it a valuable asset in the pharmaceutical industry. Future research should focus on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its efficacy in clinical settings.